Cas no 2679942-87-9 (rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2679942-87-9
• MF: C₉H₁₃NO₆
• MW: 231.202623128891
• CID: 5645796
• PubChem ID: 165940607
• Update Time: 2025-07-17

rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679942-87-9
• EN300-28275527
• rac-(3R,4S)-3,4-dihydroxy-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H13NO6/c1-2-3-16-8(14)10-4-6(11)9(15,5-10)7(12)13/h2,6,11,15H,1,3-5H2,(H,12,13)/t6-,9+/m1/s1
• InChI Key： ACPLGEVYHQOCLA-MUWHJKNJSA-N
• SMILES： O[C@@]1(C(=O)O)CN(C(=O)OCC=C)C[C@H]1O

Computed Properties

• Exact Mass: 231.07428713g/mol
• Monoisotopic Mass: 231.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 107Ų

Additional information on rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

Introducing rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic Acid (CAS No. 2679942-87-9): A Compound with Significant Potential in Modern Chemical and Pharmaceutical Research

The compound rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid, identified by its unique CAS number 2679942-87-9, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate stereochemistry and functional groups, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

At the core of this compound's significance lies its structural complexity. The presence of multiple stereocenters, specifically the (3R,4S) configuration, makes it a valuable scaffold for studying chiral interactions in biological systems. The stereochemistry of such compounds is crucial in determining their biological activity, as enantiomers often exhibit markedly different pharmacological properties. This feature makes rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid an attractive candidate for further exploration in drug design and development.

The functional groups present in this molecule, including hydroxyl and ester moieties, contribute to its reactivity and versatility. These groups can participate in a wide range of chemical reactions, making the compound a versatile intermediate in synthetic chemistry. Additionally, the propenyl ether group adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability. Such characteristics are often critical in the development of novel pharmaceuticals, where optimizing these properties can significantly enhance drug efficacy and bioavailability.

In recent years, there has been growing interest in the development of molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid make it a promising candidate for such applications. For instance, studies have suggested that compounds with similar stereochemical configurations may interact with specific enzymes or receptors in a way that inhibits disease progression.

One particularly intriguing area of research involves the use of this compound as a precursor for more complex molecules. By leveraging its reactive functional groups, chemists can synthesize derivatives with tailored properties for specific therapeutic targets. This approach has been successfully employed in the development of novel antibiotics, anti-inflammatory agents, and even potential treatments for neurological disorders. The ability to modify this compound while retaining its core structural integrity offers a significant advantage in drug discovery.

The synthesis of rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The need to maintain the precise stereochemistry throughout the synthetic pathway requires careful planning and execution. However, advances in asymmetric synthesis techniques have made it increasingly feasible to produce such complex molecules with high enantiomeric purity. These advancements not only enhance the feasibility of studying this compound but also open doors for its application in various fields.

In conclusion, the compound rac-(3R,4S)-3,4-dihydroxy-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid, with its CAS number 2679942-87-9, represents a significant asset in modern chemical and pharmaceutical research. Its unique structural features and functional groups make it a versatile tool for studying biological processes and developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.